3-(5-Amino-1H-pyrazol-3-YL)phenol

• IUPAC Name: 3-(3-amino-1H-pyrazol-5-yl)phenol
• InChI: InChI=1S/C9H9N3O/c10-9-5-8(11-12-9)6-2-1-3-7(13)4-6/h1-5,13H,(H3,10,11,12)
• InChI Key: RDFJQQBTTUYZCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=NN2)N
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

“3-(5-Amino-1H-pyrazol-3-YL)phenol” is a compound that has been synthesized and studied for various applications. It is a part of the pyrazole family, which is a five-membered heterocyclic compound containing two nitrogen atoms. Pyrazole derivatives have been found to have promising agro-chemical, fluorescent, and biological properties.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “3-(5-Amino-1H-pyrazol-3-YL)phenol”, has been achieved through various methods. One such method involves the oxidation of β-bromo-α-(ethylsulfanyl)cinnamonitriles with H2O2 to yield β-bromo-α-(ethylsulfinyl)cinnamonitriles. These are then treated with hydrazine hydrate or methylhydrazine followed by hydrochloric acid hydrolysis to afford 5-amino-3-aryl- and 3-amino-5-aryl-1H-pyrazoles.

Safety and Hazards

The safety data sheet for a similar compound, 5-phenyl-1H-pyrazol-3-amine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “3-(5-Amino-1H-pyrazol-3-YL)phenol” and other pyrazole derivatives involve the design of novel pyrazoles, the development of innovative synthesis routes, the examination of different potencies of pyrazoles, and the exploration of potential applications of pyrazoles.